Cas no 1694589-69-9 ((1,2-dimethoxycyclohexyl)methanamine)

• Product Name: (1,2-dimethoxycyclohexyl)methanamine
• CAS No: 1694589-69-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6394490
• PubChem ID: 21834864
• Update Time: 2025-11-01

(1,2-dimethoxycyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1,2-dimethoxycyclohexyl)methanamine
• EN300-1294020
• SCHEMBL6061332
• 1694589-69-9

• Inchi： 1S/C9H19NO2/c1-11-8-5-3-4-6-9(8,7-10)12-2/h8H,3-7,10H2,1-2H3
• InChI Key： JJRWXENHGUMWBW-UHFFFAOYSA-N
• SMILES： O(C)C1(CN)CCCCC1OC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on (1,2-dimethoxycyclohexyl)methanamine

1,2-Dimethoxycyclohexyl Methanamine: A Comprehensive Overview

The compound 1,2-Dimethoxycyclohexyl Methanamine (CAS No. 1694589-69-9) is a versatile organic molecule with significant applications in various fields, particularly in pharmaceuticals and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential for use in drug development. In this article, we will delve into its synthesis, physical and chemical properties, applications, and recent advancements in its utilization.

Synthesis and Structural Features

The synthesis of 1,2-Dimethoxycyclohexyl Methanamine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of methoxy groups at the 1 and 2 positions of the cyclohexane ring is a critical step, as it significantly influences the molecule's reactivity and stability. Recent studies have explored alternative synthetic pathways to enhance yield and reduce production costs. For instance, researchers have employed catalytic asymmetric synthesis to achieve higher enantiomeric excess, which is crucial for pharmaceutical applications.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,2-Dimethoxycyclohexyl Methanamine is essential for its practical applications. The compound exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, with results indicating moderate solubility in polar solvents. The presence of methoxy groups imparts hydrophilic characteristics to the molecule, making it suitable for various biochemical assays.

Applications in Pharmaceuticals

The pharmaceutical industry has shown keen interest in 1,2-Dimethoxycyclohexyl Methanamine due to its potential as a building block for complex drug molecules. Recent research highlights its role as an intermediate in the synthesis of bioactive compounds targeting neurodegenerative diseases. For example, studies have demonstrated its ability to modulate key enzymes involved in Alzheimer's disease progression. Additionally, its use as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure drugs.

Recent Research Advancements

Recent advancements in the study of 1,2-Dimethoxycyclohexyl Methanamine have focused on optimizing its synthesis and exploring novel applications. A groundbreaking study published in *Journal of Medicinal Chemistry* reported the successful incorporation of this compound into a lead molecule targeting cancer cells. The research highlighted its ability to enhance drug delivery efficiency by modifying cellular uptake mechanisms.

Moreover, computational chemistry techniques have been employed to predict the pharmacokinetic properties of 1,2-Dimethoxycyclohexyl Methanamine, providing valuable insights into its bioavailability and metabolic pathways. These findings have paved the way for further preclinical studies aimed at evaluating its therapeutic potential.

Safety and Handling Considerations

While 1,2-Dimethoxycyclohexyl Methanamine holds promising applications, proper handling is essential to ensure safety. Occupational exposure limits (OELs) have been established based on toxicological studies, emphasizing the need for protective equipment during synthesis and handling. Storage guidelines recommend keeping the compound in a cool, dry place away from incompatible materials.

Conclusion

In conclusion, 1,2-Dimethoxycyclohexyl Methanamine (CAS No. 1694589-69-9) is a valuable compound with diverse applications across multiple industries. Its unique structural features and versatile reactivity make it an attractive candidate for drug development and chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern medicine.